Cas no 90004-05-0 (2-1,3,4Oxadiazol-2-yl-phenylamine)

2-1,3,4Oxadiazol-2-yl-phenylamine structure
90004-05-0 structure
Product Name:2-1,3,4Oxadiazol-2-yl-phenylamine
CAS No:90004-05-0
MF:C8H7N3O
MW:161.160681009293
MDL:MFCD08443259
CID:1087878
Update Time:2023-11-22

2-1,3,4Oxadiazol-2-yl-phenylamine Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3,4-Oxadiazol-2-yl)aniline
    • 2-(1,3,4-oxadiazol-2-yl)aniline(SALTDATA: FREE)
    • 1,3,4-Oxadiazole, 2-(o-aminophenyl)- (7CI)
    • 2-(1,3,4-Oxadiazol-2-yl)benzenamine (ACI)
    • 2-[1,3,4]Oxadiazol-2-yl-phenylamine
    • 2-1,3,4Oxadiazol-2-yl-phenylamine
    • MDL： MFCD08443259
    • Inchi： 1S/C8H7N3O/c9-7-4-2-1-3-6(7)8-11-10-5-12-8/h1-5H,9H2
    • InChI Key： UXBNRVLITCYWTQ-UHFFFAOYSA-N
    • SMILES： N1=COC(C2C(N)=CC=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

2-1,3,4Oxadiazol-2-yl-phenylamine Pricemore >>

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2-1,3,4Oxadiazol-2-yl-phenylamine Production Method

Production Method 1

1904-58-1 1904-58-1
90004-05-0 90004-05-0
Reaction Conditions
1.1 Solvents: Diglyme
Reference
1,3,4-Benzotriazepinones. Formation and rearrangement
Scheiner, Peter; Frank, Leroy; Giusti, Irene; Arwin, Sara; Pearson, Shirley A.; et al, Journal of Heterocyclic Chemistry, 1984, 21(6), 1817-24

Production Method 2

73789-56-7 73789-56-7
90004-05-0 90004-05-0
Reaction Conditions
1.1 Solvents: Dichloromethane ;  14 min, rt
Reference
Novel, fast and efficient one-pot sonochemical synthesis of 2-aryl-1,3,4-oxadiazoles
Rouhani, Morteza; Ramazani, Ali; Joo, Sang Woo, Ultrasonics Sonochemistry, 2014, 21(1), 262-267

Production Method 3

73789-56-7 73789-56-7
90004-05-0 90004-05-0
Reaction Conditions
1.1 Solvents: Dichloromethane ;  15 min, rt; 12 h, rt
Reference
One-pot synthesis of 2-aryl-1,3,4-oxadiazole derivatives as potential antibacterial agents
Karimi, Fatemeh; Souldozi, Ali; Jazani, Nima Hosseini, Journal of Chemical and Pharmaceutical Research, 2015, 7(10), 1028-1033

Production Method 4

73789-56-7 73789-56-7
90004-05-0 90004-05-0
Reaction Conditions
1.1 Solvents: Chloroform ;  15 min, rt; 6 h, rt
Reference
The reaction of (N-isocyanimino)triphenylphosphorane with anthranilic acid derivatives. One-pot synthesis of 2-substituted 1,3,4-oxadiazoles via intramolecular aza-Wittig reaction
Ramazani, Ali; Souldozi, Ali, Phosphorus, 2009, 184(9), 2344-2350

Production Method 5

73789-56-7 73789-56-7
90004-05-0 90004-05-0
Reaction Conditions
1.1 Solvents: Dichloromethane ;  15 min, rt; 6 h, rt
Reference
Synthesis and single crystal X-ray structure of 2-(1,3,4-oxadiazol-2-yl)aniline
Souldozi, Ali; Slepokura, Katarzyna; Lis, Tadeusz; Ramazani, Ali, Zeitschrift fuer Naturforschung, 2007, 62(6), 835-840

2-1,3,4Oxadiazol-2-yl-phenylamine Raw materials

2-1,3,4Oxadiazol-2-yl-phenylamine Preparation Products

2-1,3,4Oxadiazol-2-yl-phenylamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:90004-05-0)2-1,3,4Oxadiazol-2-yl-phenylamine
Order Number:A1045019
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:18
Price ($):896.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90004-05-0)2-1,3,4Oxadiazol-2-yl-phenylamine
A1045019
Purity:99%
Quantity:5g
Price ($):896.0
Email